Cas no 7189-72-2 (2-benzyl-6-nitro-1H-benzimidazole)

• Product Name: 2-benzyl-6-nitro-1H-benzimidazole
• CAS No: 7189-72-2
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1755658
• PubChem ID: 23578
• Update Time: 2025-04-21

2-benzyl-6-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-6-nitro-1H-benzimidazole
• 1H-benzimidazole, 5-nitro-2-(phenylmethyl)-
• 2-Benzyl-5-nitro-1H-benzimidazole
• Benzyl-2 nitro-5 benzimidazole
• Benzyl-2 nitro-5 benzimidazole [French]
• Oprea1_331428
• DTXSID20992599
• AKOS002678173
• BENZIMIDAZOLE, 2-BENZYL-5-NITRO-
• 2-Benzyl-5-nitro-benzimidazole
• 1H-Benzimidazole, 6-nitro-2-(phenylmethyl)-
• 7189-72-2
• UMWIVOZCYNITGG-UHFFFAOYSA-N
• EJY
• 2-Benzyl-5-nitrobenzimidazole
• BDBM50244670
• 5-nitro-2-benzylbenzimidazole
• SCHEMBL6763997
• CHEMBL4077039

• Inchi： 1S/C14H11N3O2/c18-17(19)11-6-7-12-13(9-11)16-14(15-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,15,16)
• InChI Key： UMWIVOZCYNITGG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(CC1C=CC=CC=1)=N2)=O

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Density: 1.359
• Boiling Point: 537.7°C at 760 mmHg
• Flash Point: 279°C
• Refractive Index: 1.705
• PSA: 71.82